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Compound of Interest

Compound Name: 1-Octadecene

Cat. No.: B091540 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-Octadecene in the Laboratory

Introduction
1-Octadecene is a long-chain alpha-olefin commonly utilized in research and development,

particularly in the synthesis of nanoparticles and quantum dots where it often serves as a non-

coordinating, high-boiling point solvent. Its unique properties necessitate a thorough

understanding of its potential hazards and the implementation of rigorous safety protocols to

ensure the well-being of laboratory personnel. This guide provides comprehensive safety

precautions, handling procedures, and emergency responses tailored for researchers,

scientists, and drug development professionals working with 1-Octadecene.

Hazard Identification and Classification
1-Octadecene is classified as a hazardous substance. The primary hazard is its aspiration

toxicity; it may be fatal if swallowed and enters the airways.[1][2][3][4] Repeated exposure may

also cause skin dryness or cracking.[1][4]

GHS Hazard Statements:

H304: May be fatal if swallowed and enters airways.[1][3][4]

EUH066: Repeated exposure may cause skin dryness or cracking.[1][4]

Signal Word: Danger[1][3]
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Hazard Pictogram:

Health Hazard (GHS08)

Physical and Chemical Properties
Understanding the physical and chemical properties of 1-Octadecene is crucial for its safe

handling and storage.

Property Value Source

Molecular Formula C₁₈H₃₆ [1][3][5]

Molecular Weight 252.48 g/mol [1][6][7][8]

Appearance
Colorless liquid or white semi-

solid
[5][6][7]

Melting Point 14-18 °C (57-64 °F) [5][7]

Boiling Point
314-317 °C (597-603 °F) at

760 mmHg
[7]

Density 0.789 g/mL at 20-25 °C [3]

Vapor Pressure 0.0000675 mmHg [5]

Vapor Density 8.71 (Air = 1.0) [2]

Solubility
Insoluble in water; Soluble in

hydrocarbon solvents.
[2][4][6][7]

Toxicological Data
Toxicological data is essential for assessing health risks associated with exposure.
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Toxicity
Endpoint

Species Route Value
Classificati
on

Source

Acute Oral

Toxicity

(LD50)

Rat Oral
> 10,000

mg/kg

Not classified

as acutely

toxic

[2]

Skin Irritation Rabbit Skin
No skin

irritation
Not classified [2]

Eye Irritation - Eye
No eye

irritation
Not classified [2]

Sensitization Guinea Pig Skin
Did not cause

sensitization

Not a skin

sensitizer
[2][4]

Repeated

Dose Toxicity

(NOEL)

Rat Oral Gavage
1,000

mg/kg/day
- [2][4]

Aspiration

Hazard
- - - Category 1 [2][3][4]

Fire and Explosion Hazards
1-Octadecene is a combustible liquid with a slight fire hazard when exposed to heat or flame.

[6]
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Hazard Parameter Value Source

Flash Point
149-155 °C (300-311 °F) -

Closed Cup
[7]

Autoignition Temperature 250 °C (482 °F) [4][7][9]

Flammability Combustible Liquid [3][6]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂)
[3][4][6][10]

Explosion Hazard

Vapors may form explosive

mixtures with air upon intense

heating.[3] Mists containing the

material may be explosive.[6]

Suitable Extinguishing Media: Water spray, water fog, foam, dry chemical, carbon dioxide

(CO₂).[1][3][11] Unsuitable Extinguishing Media: High volume water jet.[4][9]

Experimental Protocols
Adherence to standardized protocols is paramount for minimizing risk.

Standard Handling and Storage Protocol
Engineering Controls:

Always handle 1-Octadecene in a well-ventilated area.[6]

Use a chemical fume hood or provide local exhaust ventilation to minimize inhalation of

vapors or mists.[1][11]

Ensure emergency eye wash fountains and safety showers are readily accessible in the

immediate vicinity of potential exposure.[11]

Personal Protective Equipment (PPE):

Hand Protection: Wear neoprene or nitrile rubber gloves. Inspect gloves for integrity before

each use.[1][11]
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Eye Protection: Chemical safety goggles are mandatory. Contact lenses should not be

worn.[11] A face shield may be required for splash hazards.[1]

Skin and Body Protection: Wear a lab coat or a complete chemical-resistant suit.[1][11]

Safety shoes are also recommended.[2][4]

Respiratory Protection: If there is a risk of inhalation and engineering controls are

insufficient, use a NIOSH-approved air-purifying respirator with organic vapor cartridges.

[1][4][9]

Handling Procedures:

Avoid all personal contact, including inhalation of vapors and skin/eye contact.[6]

Do not eat, drink, or smoke in the handling area.[2][4][6]

Avoid splash filling and do not use compressed air for filling or discharging operations.[6]

Keep containers securely sealed when not in use.[6]

Wash hands thoroughly with soap and water after handling and before leaving the work

area.[1][11]

Storage:

Store in a cool, dry, well-ventilated area away from heat and ignition sources.[6][11]

Keep containers tightly closed.[2][11]

Store away from incompatible materials, such as strong oxidizing agents (e.g., nitrates,

peroxides, chlorine bleaches).[6][11]

Ensure storage containers are clearly labeled and regularly inspect for leaks.[6]

Spill Response Protocol
Immediate Actions:

Evacuate unnecessary personnel from the spill area.[1][11]
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Eliminate all ignition sources (e.g., open flames, sparks).[6]

Increase ventilation in the area.[6]

Don appropriate PPE, including respiratory protection if necessary.[1]

Containment and Cleanup:

Prevent the spill from entering drains, sewers, or public waters.[1][2][11]

Contain the spill using dikes or inert absorbent materials like sand, earth, silica gel, or

universal binder.[2][6][9][11]

Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, labeled, and closed container for disposal.[1][2]

Post-Cleanup:

Wash the spill area thoroughly.[6]

Dispose of contaminated materials and waste as hazardous waste through a licensed

disposal company.[1]

First Aid Protocol
Ingestion:

Crucial: Do NOT induce vomiting.[1][4] There is a high risk of aspiration, which can be

fatal.

Immediately call a poison center or doctor.[1][2][3][4]

If the person is conscious, rinse their mouth with water. Never give anything by mouth to

an unconscious person.[1]

Inhalation:

Move the person to fresh air.[1][3]
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If breathing is difficult or stops, provide artificial respiration.[1]

Seek medical attention if symptoms persist.[2][4][9]

Skin Contact:

Remove contaminated clothing.

Wash the affected area with plenty of soap and water.[1][11]

Get medical advice if irritation develops or persists.[11]

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids

open.[11]

Remove contact lenses if present and easy to do. Continue rinsing.[11]

Seek immediate medical attention.[11]

Visualized Workflows and Hazard Relationships
Diagrams help to visually reinforce safety procedures and the logical connections between

hazards and protective measures.
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Standard Laboratory Workflow
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Caption: Workflow for the safe handling of 1-Octadecene from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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